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Compound of Interest

Compound Name: 5-Methoxy-3-methylphthalic acid

Cat. No.: B012782 Get Quote

CAS Number: 103203-38-9

This technical guide provides a comprehensive overview of 5-Methoxy-3-methylphthalic acid,

consolidating available data for researchers, scientists, and professionals in drug development.

Due to the limited publicly available information on this specific compound, this guide focuses

on its fundamental properties and draws comparisons with related phthalic acid derivatives

where relevant.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 5-Methoxy-3-methylphthalic acid
is presented below. This data is crucial for its handling, storage, and application in experimental

settings.

Property Value Source

CAS Number 103203-38-9 [1]

Molecular Formula C₁₀H₁₀O₅ [1]

Molecular Weight 210.18 g/mol

Linear Formula C₁₀H₁₀O₅ [1]
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Detailed, peer-reviewed synthesis protocols specifically for 5-Methoxy-3-methylphthalic acid
are not readily available in the public domain. However, general synthetic strategies for related

phthalic acid derivatives can provide insights into potential synthetic routes. The synthesis of

such compounds often involves the oxidation of the corresponding dimethylbenzene precursor.

It is important to note that the following is a generalized conceptual workflow and has not been

experimentally validated for this specific compound.

Conceptual Synthesis Workflow

Precursor: 1,3-dimethyl-5-methoxybenzene

Oxidation Reaction
(e.g., with KMnO₄ or other strong oxidizing agent in a suitable solvent system)

Acidic or Basic Hydrolysis
(if the oxidation product is an ester)

Purification
(e.g., recrystallization, chromatography)
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Caption: Conceptual workflow for the synthesis of 5-Methoxy-3-methylphthalic acid.
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Currently, there is a lack of specific data on the biological activity and signaling pathways

directly associated with 5-Methoxy-3-methylphthalic acid. However, the broader class of

compounds to which it belongs, phthalic acid esters (PAEs), has been the subject of various

biological studies.

Research indicates that some PAEs exhibit a range of biological activities, including

antimicrobial and anti-inflammatory properties. It is important to emphasize that these are

general findings for the broader class of phthalates, and the specific activity of 5-Methoxy-3-
methylphthalic acid has not been documented.

Given the absence of specific studies, its direct application in drug development remains

unexplored. Further research would be necessary to determine any potential therapeutic

relevance.

Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the investigation of the therapeutic potential of a novel

compound.

Conclusion
5-Methoxy-3-methylphthalic acid is a chemical compound with the CAS number 103203-38-

9. While its basic chemical properties are known, there is a significant gap in the publicly

available scientific literature regarding its synthesis, experimental protocols, biological activity,

and potential applications in drug development. Further research is required to elucidate these

aspects and to understand its potential role in science and medicine. Researchers interested in

this compound may need to rely on general chemical principles and studies of related phthalic

acid derivatives to guide their investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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